Cas no 74205-15-5 (1-(3-methoxyphenyl)cyclobutane-1-carbonitrile)
74205-15-5 structure
Product Name:1-(3-methoxyphenyl)cyclobutane-1-carbonitrile
CAS No:74205-15-5
MF:C12H13NO
MW:187.237723112106
MDL:MFCD09414740
CID:555787
PubChem ID:18786324
Update Time:2025-04-19
1-(3-methoxyphenyl)cyclobutane-1-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-Methoxyphenyl)cyclobutanecarbonitrile
- 1-(3-methoxyphenyl)cyclobutane-1-carbonitrile
- Cyclobutanecarbonitrile,1-(3-methoxyphenyl)-
- 1-cyano-1-(3-methoxyphenyl)cyclobutane
- SCHEMBL7539835
- MFGRIOOSDBSHEH-UHFFFAOYSA-N
- CS-0230780
- Z801751240
- 74205-15-5
- MFCD09414740
- FT-0756051
- 1-(3-methoxyphenyl)-1-cyclobutanecarbonitrile
- A838058
- EN300-105574
- AKOS010514203
- ZCA20515
- TS-02637
- SY139477
- DTXSID00596256
- AM10334
- DB-027260
- XH0523
-
- MDL： MFCD09414740
- Inchi： 1S/C12H13NO/c1-14-11-5-2-4-10(8-11)12(9-13)6-3-7-12/h2,4-5,8H,3,6-7H2,1H3
- InChI Key： MFGRIOOSDBSHEH-UHFFFAOYSA-N
- SMILES： O(C)C1=CC=CC(=C1)C1(C#N)CCC1
Computed Properties
- Exact Mass: 187.10000
- Monoisotopic Mass: 187.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 33Ų
Experimental Properties
- PSA: 33.02000
- LogP: 2.64048
1-(3-methoxyphenyl)cyclobutane-1-carbonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
1-(3-methoxyphenyl)cyclobutane-1-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 067933-250mg |
1-(3-Methoxyphenyl)cyclobutanecarbonitrile |
74205-15-5 | 97% | 250mg |
￡133.00 | 2022-03-01 | |
| Alichem | A019121503-1g |
1-(3-Methoxyphenyl)cyclobutanecarbonitrile |
74205-15-5 | 95% | 1g |
$308.70 | 2023-09-01 | |
| Alichem | A019121503-5g |
1-(3-Methoxyphenyl)cyclobutanecarbonitrile |
74205-15-5 | 95% | 5g |
$907.43 | 2023-09-01 | |
| Fluorochem | 067933-1g |
1-(3-Methoxyphenyl)cyclobutanecarbonitrile |
74205-15-5 | 97% | 1g |
￡331.00 | 2022-03-01 | |
| Fluorochem | 067933-5g |
1-(3-Methoxyphenyl)cyclobutanecarbonitrile |
74205-15-5 | 97% | 5g |
￡992.00 | 2022-03-01 | |
| TRC | M223818-50mg |
1-(3-Methoxyphenyl)cyclobutanecarbonitrile |
74205-15-5 | 50mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M223818-100mg |
1-(3-Methoxyphenyl)cyclobutanecarbonitrile |
74205-15-5 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M223818-500mg |
1-(3-Methoxyphenyl)cyclobutanecarbonitrile |
74205-15-5 | 500mg |
$ 340.00 | 2022-06-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X92045-5g |
1-(3-METHOXYPHENYL)CYCLOBUTANECARBONITRILE |
74205-15-5 | 90% | 5g |
¥3848.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X92045-250mg |
1-(3-METHOXYPHENYL)CYCLOBUTANECARBONITRILE |
74205-15-5 | 90% | 250mg |
¥1488.0 | 2023-09-05 |
1-(3-methoxyphenyl)cyclobutane-1-carbonitrile Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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